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Compound of Interest

Compound Name: Jasmoside

Cat. No.: B15590955

For researchers, scientists, and drug development professionals working with Jasmoside, a
thorough understanding of safety protocols and handling procedures is paramount. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for Jasmoside is not readily available, the following
guidance is based on data from structurally related compounds such as Jasmonic Acid, Methyl
Jasmonate, and Jasmonic Acid-Isoleucine. It is crucial to handle Jasmoside with the same
precautions as these related compounds.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling Jasmoside to prevent
skin and eye contact, inhalation, and ingestion.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15590955?utm_src=pdf-interest
https://www.benchchem.com/product/b15590955?utm_src=pdf-body
https://www.benchchem.com/product/b15590955?utm_src=pdf-body
https://www.benchchem.com/product/b15590955?utm_src=pdf-body
https://www.benchchem.com/product/b15590955?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_rac_Jasmonic_Acid_d6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification

Chemical safety glasses or
Eye/Face Protection Safety Glasses or Goggles goggles should be worn to

protect from splashes.[1]

Nitrile or neoprene gloves are
recommended. Leather and

Hand Protection Chemical-resistant Gloves )
cotton gloves are not suitable.

[1]

A standard laboratory coat
Body Protection Laboratory Coat should be worn to protect
clothing and skin.[1]

In case of potential
aerosolization or handling of
) ) ) powders, a NIOSH-approved
Respiratory Protection Respirator ) )
respirator should be used in a
well-ventilated area or a

chemical fume hood.

Operational Plan

A clear operational plan is critical for the safe handling and storage of Jasmoside.

Storage

o Container: Keep the container tightly closed.[2]
e Environment: Store in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents.[2]

Handling

e Ventilation: Use in a well-ventilated area or under a chemical fume hood.
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» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[3]
e Spill Procedure:

o Evacuate and Ventilate: For large spills, evacuate the area and ensure adequate
ventilation.[1]

o Containment: Use an inert absorbent material like vermiculite or sand to contain the spill.

o Cleanup: Carefully collect the absorbent material and place it into a designated hazardous

waste container.

o Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water. All cleaning materials must be disposed of as hazardous waste.[1]

Disposal Plan

Proper disposal of Jasmoside and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.
» Waste Characterization:
o Unused Product: Treat as hazardous chemical waste.[1]

o Contaminated Materials: Any materials that have come into contact with Jasmoside (e.g.,
pipette tips, gloves, bench paper) should be considered contaminated waste.[1]

o Solutions: The disposal method for solutions will be determined by the hazards of the

solvent used.[1]
o Waste Segregation and Containment:
o Do not mix with other chemical waste.

o Collect solid waste in a designated, properly labeled, and sealed container.[1]
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o Collect liquid waste in a compatible, leak-proof container with a secure cap, clearly labeled
with the chemical name and associated hazards.[1]

o Disposal Route: Arrange for disposal through a certified hazardous waste management
provider in accordance with local, state, and federal regulations.[1]

Data Presentation
Physical and Chemical Properties of Jasmonic Acid

As a proxy for Jasmoside, the properties of Jasmonic Acid are summarized below.

Property Value

Molecular Formula C12H1803

Molecular Weight 210.27 g/mol [4]

Appearance Colorless to pale yellow liquid[5]
Boiling Point 160 °C at 0.7 mmHg[6]

Density 1.1 g/cm3[6]

Toxicity Profile

Specific quantitative toxicity data for Jasmoside is not available. The information below is
based on related compounds and should be used for general guidance. A lower LD50 value is
indicative of higher toxicity.[7]
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Compound GHS Hazard Statements Acute Toxicity (Oral)

Harmful if swallowed (H302),
Methyl Jasmonate Causes serious eye irritation No specific LD50 data found.
(H319).[2]

Harmful if swallowed (H302),

May be fatal if swallowed and
LD50 (oral, rat) for

enters airways (H304), Causes )
components: Terpineol: 4300

skin irritation (H315), Causes ]
. . L mg/kg, Linalyl acetate: 13934
Jasmine Essence serious eye irritation (H319),
) S mg/kg, Phenethyl alcohol:
May cause respiratory irritation
(H335), Toxic to aquatic life
with long lasting effects

(H411).[8]

1750 mg/kg, Benzyl acetate:
2490 mg/kg.[8]

Jasmonic Acid May cause irritation.[4] No specific LD50 data found.

Experimental Protocols & Visualizations
Jasmonic Acid Signaling Pathway

The Jasmonic Acid (JA) signaling pathway is a crucial component of plant defense and
development. Environmental stresses trigger the synthesis of JA, which is then converted to its
bioactive form, JA-lle. This molecule initiates a signaling cascade by promoting the degradation
of JAZ repressor proteins, leading to the activation of transcription factors that regulate JA-
responsive genes.[9]

Caption: The Jasmonic Acid (JA) signaling pathway, from stimulus to physiological response.

Experimental Workflow for Handling Jasmoside

The following workflow provides a step-by-step guide for the safe handling of Jasmoside in a
laboratory setting, from preparation to disposal.
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Caption: A procedural workflow for the safe handling and disposal of Jasmoside in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. carlroth.com [carlroth.com]

. chemos.de [chemos.de]

. Jasmonic Acid | C12H1803 | CID 5281166 - PubChem [pubchem.ncbi.nim.nih.gov]
. Jasmone - Wikipedia [en.wikipedia.org]

. Jasmonic acid - Wikipedia [en.wikipedia.org]

. Median lethal dose - Wikipedia [en.wikipedia.org]

. materie-prime.farmalabor.it [materie-prime.farmalabor.it]

°
(o] (0] ~ (o)) ()] EEN w N =

. academic.oup.com [academic.oup.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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